Cas no 38573-37-4 (Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester
• CAS No: 38573-37-4
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 1490521
• PubChem ID: 70117729
• Update Time: 2025-10-19

Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester
• DB-101284
• SCHEMBL7522545
• EN300-6729831
• methyl3-(chloromethyl)-4-hydroxybenzoate
• methyl 3-(chloromethyl)-4-hydroxybenzoate
• 38573-37-4

• Inchi： 1S/C9H9ClO3/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-4,11H,5H2,1H3
• InChI Key： VLYOURUSDXTOCB-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(=O)OC)C=1)O

Computed Properties

• Exact Mass: 200.02407
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester

Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester (CAS No. 38573-37-4): A Comprehensive Overview

Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester, identified by its Chemical Abstracts Service (CAS) number 38573-37-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative of benzoic acid features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloromethyl and a hydroxy substituent on the benzene ring imparts distinct reactivity, enabling its use in diverse chemical transformations.

The compound’s molecular structure consists of a benzene core substituted with a methyl ester group at the 1-position, a chloromethyl group at the 3-position, and a hydroxyl group at the 4-position. This arrangement not only contributes to its chemical versatility but also opens up possibilities for its application in drug discovery and development. The chloromethyl moiety, in particular, is known for its ability to participate in nucleophilic addition reactions, making it a useful precursor for constructing more complex molecules.

In recent years, there has been growing interest in exploring the potential of Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester as a building block in medicinal chemistry. Its structural features have been leveraged to develop novel compounds with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors, suggesting their potential as leads for new drugs targeting inflammatory and neurological disorders.

One of the most compelling aspects of this compound is its role in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their biological activity and are prevalent in many pharmaceuticals. The hydroxy and chloromethyl groups on Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester provide reactive sites that can be incorporated into nitrogen-containing heterocycles through condensation reactions. This has led to the development of several potent inhibitors that show promise in preclinical studies.

The pharmaceutical industry has also been exploring the use of this compound in the development of antimicrobial agents. The combination of the chloromethyl and hydroxy groups allows for the formation of complex structures that can disrupt microbial cell membranes or interfere with essential metabolic pathways. Preliminary findings indicate that certain derivatives of this compound exhibit significant antimicrobial activity against Gram-positive bacteria, making them attractive candidates for further investigation.

In addition to its applications in drug discovery, Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester has found utility in materials science. Its ability to undergo selective reactions with various functional groups has made it a valuable intermediate in the synthesis of polymers and coatings. These materials often require specific chemical properties to enhance their performance, and the reactivity provided by this compound allows for fine-tuning of these characteristics.

The synthesis of Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester typically involves multi-step organic reactions starting from commercially available benzoic acid derivatives. The introduction of the methyl ester group is commonly achieved through esterification reactions, while the attachment of the chloromethyl and hydroxyl groups requires more specialized methodologies such as halogenation and hydroxylation techniques. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

The safety profile of Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester is an important consideration for researchers handling it in laboratory settings. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures should still be followed to minimize exposure. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound to ensure safety.

The environmental impact of using this compound also deserves attention. Efforts have been made to develop greener synthetic routes that reduce waste and minimize environmental footprint. These approaches often involve catalytic methods or solvent-free reactions that improve sustainability without compromising yield or purity.

In conclusion, Benzoic acid, 3-(chloromethyl)-4-hydroxy-, methyl ester, CAS No. 38573-37-4, is a versatile compound with broad applications in pharmaceutical research and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge and developing innovative solutions is likely to grow.